Cas no 1805321-18-9 (2,6-Diamino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2,6-Diamino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1805321-18-9
• MF: C₇H₆F₅N₃
• MW: 227.134658336639
• CID: 4811545
• Update Time: 2025-11-01

2,6-Diamino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Diamino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6F5N3/c8-4(9)2-1-3(7(10,11)12)6(14)15-5(2)13/h1,4H,(H4,13,14,15)
• InChI Key： ODUSIHPUNRHPIK-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=C(C(F)F)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 1.7
• Topological Polar Surface Area: 64.9

Additional information on 2,6-Diamino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2,6-Diamino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805321-18-9)

The compound 2,6-Diamino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805321-18-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring both difluoromethyl and trifluoromethyl groups, makes it a valuable building block for synthesizing advanced molecules with tailored properties. Researchers and industry professionals are increasingly exploring its potential due to its versatility and the growing demand for fluorinated compounds in modern applications.

One of the key reasons for the rising interest in 2,6-Diamino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine is its role in the development of next-generation pharmaceuticals. Fluorinated pyridines are known for their ability to enhance the bioavailability and metabolic stability of drug candidates. This compound, in particular, is being investigated for its potential in kinase inhibitors and anti-inflammatory agents, aligning with the current trend of targeting specific pathways in precision medicine. Its CAS No. 1805321-18-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In the agrochemical sector, 2,6-Diamino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine is being explored as a precursor for novel pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals often improves their efficacy and environmental profile, addressing the global demand for sustainable farming solutions. This compound's structural features make it a promising candidate for developing products that meet stringent regulatory standards while minimizing ecological impact.

From a synthetic chemistry perspective, the compound's difluoromethyl and trifluoromethyl groups present intriguing challenges and opportunities. These functional groups are known to influence the electronic and steric properties of molecules, making them valuable in catalysis and material design. Researchers are particularly interested in its potential applications in organic electronics and advanced polymers, where fluorinated compounds often exhibit superior performance.

The growing popularity of 2,6-Diamino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine is also evident in online search trends. Queries such as "fluorinated pyridine derivatives," "CAS 1805321-18-9 applications," and "synthesis of difluoromethylpyridines" highlight the compound's relevance across multiple disciplines. Its CAS No. 1805321-18-9 serves as a critical identifier for researchers sourcing high-purity samples for their experiments.

In conclusion, 2,6-Diamino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805321-18-9) represents a fascinating intersection of chemistry and innovation. Its applications in drug discovery, agrochemicals, and advanced materials underscore its importance in addressing contemporary scientific and industrial challenges. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of fluorine chemistry and beyond.